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Compound of Interest

Compound Name: 2,6,11-Trimethyldodecane

CAS No.: 31295-56-4

Cat. No.: B1213657

Get Quote

Executive Summary
2,6,11-Trimethyldodecane (CAS 31295-56-4) is a highly branched isoprenoid alkane often

encountered as a petrochemical biomarker, a specialized lubricant component, or a trace

impurity in pharmaceutical solvents. Unlike linear

-alkanes which are rapidly mineralized in the environment, the methyl branching at positions 2,
6, and 11 creates significant steric hindrance, rendering this molecule recalcitrant to standard
biodegradation pathways.

This guide provides a definitive technical analysis of its environmental partitioning, metabolic

bottlenecks, and required analytical protocols.[1] It is designed to support Environmental Risk

Assessments (ERA) and REACH compliance dossiers.[2]

Physicochemical Profile & Partitioning Logic
The environmental fate of 2,6,11-trimethyldodecane is dictated by its high hydrophobicity and

volatility profile. It functions as a "Type 1" immobile organic in soil matrices but a semi-volatile

organic compound (SVOC) in atmospheric contexts.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1213657#bc-rfq
https://www.benchchem.com/product/b1213657/docs?utm_src=pdf-body#environmental-fate-of-2-6-11-trimethyldodecane-a-technical-guide
https://pdf.benchchem.com/15162/Environmental_Degradation_of_2_3_6_Trimethylundecane_An_In_depth_Technical_Guide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_11-Trimethyldodecane
https://www.benchchem.com/product/b1213657/docs?utm_src=pdf-body#environmental-fate-of-2-6-11-trimethyldodecane-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_11-Trimethyldodecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physicochemical Constants
Property Value Source/Method

Environmental
Implication

Molecular Formula PubChem
Base structure for

oxidation potential.[2]

Molecular Weight 212.42 g/mol Calculated
Defines diffusion

coefficients.[2]

Boiling Point 247.8°C
Experimental (760

mmHg)

Classifies as SVOC;

persistent in hot

environments.[2]

Vapor Pressure ~0.04 mmHg (25°C) Extrapolated

Slow volatilization

from dry surfaces;

faster from water

(Henry's Law).[2]

Water Solubility < 0.005 mg/L
Est.[2] (LogKow

based)

Effectively insoluble;

forms surface films or

adsorbs to sediment.

[2]

Log ~7.5 Calculated (Crippen)

High potential for

sorption to soil organic

carbon (

).[2]

Henry's Law Const. ~2.5 atm-m³/mol
Est.[2] (Bond

contribution)

Rapid volatilization

from shallow water

bodies.[2]

Environmental Compartment Prediction (Fugacity Level
I)
Based on the Log
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> 5, >90% of the compound will partition into soil and sediment if released into a terrestrial or
aquatic environment. The remaining fraction will largely reside in the atmosphere due to
volatilization, with negligible amounts remaining dissolved in the water column.

Biotic Degradation Mechanisms
The critical differentiator for 2,6,11-trimethyldodecane is its resistance to

-oxidation.[2] Linear alkanes are degraded via terminal oxidation followed by sequential
cleavage of two-carbon units (Acetyl-CoA).[2] However, the methyl groups at positions 2, 6,
and 11 block this process.

The Metabolic Blockade
Microbial degradation (e.g., by Rhodococcus or Mycobacterium spp.) proceeds via the

following mechanism:

-Oxidation: A monooxygenase attacks the terminal methyl group (C1 or C12), converting it to
a primary alcohol, then an aldehyde, and finally a fatty acid.

-Oxidation Initiation: The organism attempts to cleave Acetyl-CoA units.[2]

Steric Inhibition: When the enzyme complex reaches the methylated carbon (e.g., C2 or C6),

the methyl group prevents the formation of the required keto-acyl intermediate.

Resolution: The organism must employ

-oxidation (decarboxylation) or specific isomerization to bypass the branch, significantly
slowing the half-life (

) compared to

-pentadecane.[2]

Visualization: Metabolic Pathway & Blockade
The following diagram illustrates the divergence between rapid linear degradation and the

stalled pathway of 2,6,11-trimethyldodecane.
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Caption: Pathway illustrating the metabolic bottleneck caused by methyl branching, requiring

specialized rescue pathways.

Abiotic Transformations
While biotic degradation is the primary sink in soil, abiotic factors dominate in the atmosphere.

Atmospheric Oxidation
Upon volatilization, 2,6,11-trimethyldodecane reacts with hydroxyl radicals (
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).

Mechanism: Hydrogen abstraction from tertiary carbons (the C-H bond at the methyl branch

is weaker).[2]

Half-life: Estimated at 12–24 hours in sunlight.[2]

Products: Formation of secondary organic aerosols (SOAs), ketones, and short-chain

aldehydes.

Hydrolysis & Photolysis[2]
Hydrolysis:Negligible. The molecule lacks hydrolyzable functional groups (esters, amides).

Direct Photolysis:Negligible. Saturated alkanes do not absorb light in the UV-visible spectrum

(>290 nm).[2]

Experimental Protocols for Fate Analysis
To validate the environmental persistence of this compound, standard BOD (Biochemical

Oxygen Demand) tests are insufficient due to volatility and solubility issues. The following

protocol is adapted from OECD 301F / ISO 10634 for poorly soluble, volatile substances.

Protocol: Respirometric Biodegradation Assay (Closed
Bottle)
Objective: Determine the mineralization percentage over 28 days while preventing evaporative

loss.

Materials:

Inoculum: Activated sludge from a wastewater treatment plant (washed 3x).

Test Substance: 2,6,11-Trimethyldodecane (High Purity >98%).

Carrier: Inert silica gel or silicone oil (to increase surface area availability without toxicity).[2]

System: Manometric Respirometer (e.g., OxiTop®) or Headspace GC vials.[2]
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Workflow:

Emulsification (Critical Step):

Do not add the alkane directly to water; it will float and volatilize.[2]

Adsorb 100 mg of 2,6,11-TMDD onto 500 mg of inert silica gel.

Suspend this mixture in the mineral medium.

Incubation:

Temperature: 22°C ± 1°C.[2]

Duration: 28 to 60 days (extended due to recalcitrance).[2]

Darkness: To prevent algal growth.[2]

Sampling & Analysis:

Respirometry: Continuous monitoring of

consumption.[2]

Headspace GC-MS: At Day 0, 14, and 28. Extract the entire bottle content using

Hexane/Dichloromethane (1:1) to recover sorbed residues.[2]

Validity Criteria:

Reference compound (

-hexadecane) must reach >60% degradation by Day 14.[2]

Sterile control (poisoned with

) must show <10% loss (verifies abiotic loss vs. biodegradation).[2]

Visualization: Analytical Logic Flow
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Caption: Extraction and quantification workflow for trace analysis of hydrophobic alkanes.

Regulatory & Safety Implications
PBT Assessment (Persistence, Bioaccumulation,
Toxicity)[3]

Persistence (P): Likely High.[2] The branching prevents rapid degradation, potentially

exceeding the 60-day threshold in marine sediment.[2]

Bioaccumulation (B):High.[2] Log

~7.5 suggests high uptake in lipids.[2] However, metabolic biotransformation (slow oxidation)
often prevents the massive biomagnification seen in chlorinated compounds (PCBs).[2]

Toxicity (T): Generally Low acute toxicity.[2] The primary hazard is physical (aspiration)

rather than systemic toxicity.[2]

Recommendation for Drug Development
If 2,6,11-trimethyldodecane is identified as an impurity in a drug substance:

Calculate PDE (Permitted Daily Exposure): Based on aliphatic hydrocarbon toxicity data.

Environmental Assessment: If the Estimated Environmental Concentration (EEC) exceeds 1

ppb, a Tier 2 biodegradation study (as described above) is mandatory.[2]

References
PubChem. (2025).[2][3] 2,6,11-Trimethyldodecane Compound Summary. National Library

of Medicine.[2] [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1213657/docs?utm_src=pdf-body-img#environmental-fate-of-2-6-11-trimethyldodecane-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_11-Trimethyldodecane
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_11-Trimethyldodecane
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_11-Trimethyldodecane
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_11-Trimethyldodecane
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_11-Trimethyldodecane
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_11-Trimethyldodecane
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_11-Trimethyldodecane
https://www.benchchem.com/product/b1213657/docs?utm_src=pdf-body#environmental-fate-of-2-6-11-trimethyldodecane-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_11-Trimethyldodecane
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_11-Trimethyldodecane
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecane
https://www.benchchem.com/product/b1213657/docs?utm_src=pdf-body#environmental-fate-of-2-6-11-trimethyldodecane-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_11-Trimethyldodecane
https://pubchem.ncbi.nlm.nih.gov/compound/35768
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


OECD. (1992).[2] Test No. 301: Ready Biodegradability. Organisation for Economic Co-

operation and Development.[2] [Link][2]

US EPA. (2012).[2] Estimation Programs Interface Suite™ for Microsoft® Windows, v 4.11.

[2] United States Environmental Protection Agency, Washington, DC, USA. [Link][2]

Atlas, R. M. (1981).[2] Microbial degradation of petroleum hydrocarbons: an environmental

perspective. Microbiological Reviews, 45(1), 180–209. [Link]

Van Beilen, J. B., & Funhoff, E. G. (2007). Alkane hydroxylases involved in microbial alkane

degradation. Applied Microbiology and Biotechnology, 74(1), 13–21. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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